Cas no 194427-58-2 (1,5,6,7-tetrahydro-3-nitro-2H-Cyclopenta[b]pyridin-2-one)

• Product Name: 1,5,6,7-tetrahydro-3-nitro-2H-Cyclopenta[b]pyridin-2-one
• CAS No: 194427-58-2
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 1108480
• PubChem ID: 579053
• Update Time: 2025-04-20

1,5,6,7-tetrahydro-3-nitro-2H-Cyclopenta[b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,5,6,7-tetrahydro-3-nitro-2H-Cyclopenta[b]pyridin-2-one
• JJNYQLUGEHFZIW-UHFFFAOYSA-N
• 6,7-Dihydro-3-nitro-5H-cyclopenta[b]pyridin-2(1H)-one
• 3-Nitro-1,5,6,7-tetrahydro-2H-cyclopenta[b]pyridin-2-one #
• AKOS006279525
• DB-161955
• 194427-58-2
• SCHEMBL21963217

• Inchi： 1S/C8H8N2O3/c11-8-7(10(12)13)4-5-2-1-3-6(5)9-8/h4H,1-3H2,(H,9,11)
• InChI Key： JJNYQLUGEHFZIW-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2=C(CCC2)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.9Ų